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Compound of Interest

Compound Name: Lanthanum-138

Cat. No.: B101452 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Use, and Disposal of Lanthanum-138.

This document provides critical safety protocols and logistical plans for the handling of

Lanthanum-138 (¹³⁸La), a naturally occurring radioactive isotope of lanthanum. Adherence to

these procedures is essential to ensure the safety of laboratory personnel and the

environment.

Radiological and Chemical Properties of Lanthanum-138
Lanthanum-138 is a primordial radionuclide with a very long half-life, undergoing decay

through both electron capture and beta emission, releasing gamma rays in the process.[1]

While its specific activity is low, its long persistence necessitates careful handling and disposal.

Chemically, lanthanum is a reactive, silvery-white metal.[2]

Table 1: Key Properties of Lanthanum-138
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Property Value

Half-life (T₁/₂) 1.02 x 10¹¹ years[3]

Decay Modes Electron Capture (~66%), Beta Minus (~34%)[1]

Gamma Ray Energies 788.7 keV, 1435.8 keV[1]

Specific Activity 938.02 Bq/g (2.54 x 10⁻⁸ Ci/g)[3]

Dose Rate Constant 0.621 R·cm²/mCi·hr

Personal Protective Equipment (PPE) and Shielding
A multi-layered approach to personal protection is mandatory when handling Lanthanum-138,

encompassing both standard laboratory PPE and specific radiological shielding.

Standard Laboratory PPE
Safety Glasses: Provide a primary barrier against splashes of chemical compounds

containing ¹³⁸La.

Laboratory Coat: Protects skin and personal clothing from contamination.

Gloves: Chemical-resistant gloves are essential to prevent skin contact. Double-gloving is

recommended when handling stock solutions or performing procedures with a high risk of

contamination.

Closed-toe Shoes: Must be worn at all times within the laboratory.

Radiological Shielding
Due to the emission of high-energy gamma rays, shielding is a critical component of radiation

safety when working with ¹³⁸La.

Lead Shielding: Lead is an effective material for attenuating gamma radiation. The required

thickness of lead shielding is dependent on the activity of the ¹³⁸La being handled and the

duration of the procedure. The half-value layer (HVL) of lead for the 1.17-1.33 MeV gamma

rays of Cobalt-60 (which brackets the energies of ¹³⁸La) is approximately 1.2 cm.[4]
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Table 2: Recommended Lead Shielding Thickness for ¹³⁸La

Activity of ¹³⁸La Minimum Lead Shielding Thickness (cm)

< 1 mCi 1.2

1 - 10 mCi 2.4

10 - 50 mCi 3.6

> 50 mCi 4.8

Syringe Shields: When handling liquid forms of ¹³⁸La, the use of lead-lined syringe shields is

mandatory to reduce exposure to the hands.

Workstation Shielding: All work with ¹³⁸La should be performed behind appropriate lead

shielding, such as L-blocks, to protect the torso and head.

Dosimetry
Whole-Body Dosimeter: All personnel handling ¹³⁸La must wear a whole-body dosimeter

(e.g., TLD or OSL badge) to monitor their occupational radiation exposure.

Extremity Dosimeter: For procedures involving the handling of higher activities of ¹³⁸La, the

use of a ring dosimeter is recommended to monitor exposure to the hands.

Operational Plan for Handling Lanthanum-138
A systematic approach to handling ¹³⁸La is crucial for minimizing exposure and preventing

contamination.

Workflow for Safe Handling of Lanthanum-138
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Preparation

Handling

Post-Handling

Exit

Designate & Prepare Work Area

Don PPE

Gather Shielding & Materials

Retrieve ¹³⁸La from Storage

Perform Experiment

Return ¹³⁸La to Storage

Survey Work Area for Contamination

Decontaminate if Necessary

Dispose of Radioactive Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Personal Contamination Survey

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³⁸La

¹³⁸Ce (Stable)

β⁻ decay (~34%)
+ 788.7 keV γ

¹³⁸Ba (Stable)

Electron Capture (~66%)
+ 1435.8 keV γ
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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